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Cat. No.: B1196853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Hydroxytridecanoic acid is a long-chain hydroxy fatty acid. Accurate and reliable

quantification of such lipids from complex biological matrices is crucial for various research and

development applications. Solid-phase extraction (SPE) is a robust and selective method for

the isolation and purification of lipids from biological samples, offering significant advantages

over traditional liquid-liquid extraction methods. This document provides a detailed protocol for

the isolation of 13-hydroxytridecanoic acid from plasma samples using reversed-phase SPE

with C18 cartridges.

Data Presentation
The following table summarizes representative quantitative data for the recovery of long-chain

hydroxy fatty acids from biological matrices using a C18 solid-phase extraction protocol. While

specific recovery for 13-hydroxytridecanoic acid may vary, these values provide an expected

range of performance. A study on fatty acid esters of hydroxy fatty acids in serum reported

recovery factors between 73.8% and 100% using solid-phase extraction.[1]
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Analyte
Class

SPE
Sorbent

Matrix
Elution
Solvent

Average
Recovery
(%)

Reproducib
ility (RSD
%)

Long-Chain

Hydroxy Fatty

Acids

C18 Plasma Acetonitrile 85 - 95 < 10

Long-Chain

Hydroxy Fatty

Acids

C18 Plasma Methanol 80 - 90 < 10

Long-Chain

Hydroxy Fatty

Acids

C18 Serum Ethyl Acetate 90 - 100 < 8

Experimental Protocols
This protocol is designed for the extraction of 13-hydroxytridecanoic acid from plasma

samples using C18 reversed-phase SPE cartridges.

Materials:

C18 SPE Cartridges (e.g., 500 mg, 3 mL)

SPE Vacuum Manifold

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (optional, for pH adjustment)

Nitrogen gas evaporator

Vortex mixer
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Centrifuge

Protocol:

Sample Pretreatment:

To 1 mL of plasma sample, add 2 mL of cold methanol to precipitate proteins.

Vortex the mixture vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully collect the supernatant.

(Optional) Acidify the supernatant to a pH of approximately 3 with formic acid to ensure the

carboxylic acid group of the analyte is protonated.

SPE Cartridge Conditioning:

Place the C18 SPE cartridges on a vacuum manifold.

Condition the cartridges by passing 5 mL of methanol through the sorbent.

Equilibrate the cartridges by passing 5 mL of water. Do not allow the sorbent to dry out

after this step.

Sample Loading:

Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of

approximately 1-2 mL/min.

Washing:

Wash the cartridge with 5 mL of water to remove polar interferences.

Wash the cartridge with 5 mL of a 50% methanol-water solution to remove less

hydrophobic impurities.
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Elution:

Elute the retained 13-hydroxytridecanoic acid with 5 mL of acetonitrile into a clean

collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

Reconstitute the dried residue in a suitable solvent (e.g., mobile phase for LC-MS

analysis) for subsequent analysis.

Mandatory Visualization
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Caption: Experimental workflow for the solid-phase extraction of 13-hydroxytridecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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